Cas no 5439-75-8 ( )

• Product Name: &nbsp
• CAS No: 5439-75-8
• MF: C₂₂H₂₇ClIN₃
• MW: 495.82735657692
• CID: 941048
• PubChem ID: 24182298
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N'-(7-chloroquinolin-4-yl)-N,N-diethyl-N'-phenylpropane-1,3-diamine,hydroiodide
• NSC15279
• NSC-15279
• DTXSID10636571
• N-(7-chloroquinolin-4-yl)-n,n-diethyl-n-phenyl-propane-1,3-diamine
• DS-001971
• N~1~-(7-Chloroquinolin-4-yl)-N~3~,N~3~-diethyl-N~1~-phenylpropane-1,3-diamine--hydrogen iodide (1/1)
• 5439-75-8
•  

• Inchi： 1S/C22H26ClN3.HI/c1-3-25(4-2)15-8-16-26(19-9-6-5-7-10-19)22-13-14-24-21-17-18(23)11-12-20(21)22;/h5-7,9-14,17H,3-4,8,15-16H2,1-2H3;1H
• InChI Key： XCKQBJBPNCIBLI-UHFFFAOYSA-N
• SMILES： I.ClC1C=CC2C(C=1)=NC=CC=2N(C1C=CC=CC=1)CCCN(CC)CC

Computed Properties

• Exact Mass: 367.18178
• Monoisotopic Mass: 495.093819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4

Experimental Properties

• Density: 1.151
• Boiling Point: 508.6°C at 760 mmHg
• Flash Point: 261.4°C
• Refractive Index: 1.622
• PSA: 19.37
• LogP: 6.75640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines